Imidazo[1,5-a]pyridine-1-carbaldehyde

• IUPAC Name: imidazo[1,5-a]pyridine-1-carbaldehyde
• InChI: InChI=1S/C8H6N2O/c11-5-7-8-3-1-2-4-10(8)6-9-7/h1-6H
• InChI Key: FBNBTPDUMOHHFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=CN2C=C1)C=O
• Molecular Formula: C8H6N2O
• DSSTOX Substance ID: DTXSID80481176
• Molecular Weight: 146.15 g/mol
• CAS No.: 56671-67-1

Description

Imidazo[1,5-a]pyridine-1-carbaldehyde is a useful research compound. Its molecular formula is C8H6N2O and its molecular weight is 146.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Water-Mediated Synthesis : Imidazo[1,5-a]pyridine-1-carbaldehyde has been synthesized using a "water-mediated" hydroamination process. This method does not require a deliberate addition of a catalyst, offering an environmentally friendly approach to the synthesis of various imidazo[1,5-a]pyridine derivatives (Mohan et al., 2013).
• Formation of Cadmium Complexes : It has been utilized in the synthesis of a novel imidazo[1,5-a]pyridine derivative, which further forms complexes with cadmium chloride. These complexes are characterized by various spectroscopic methods and crystallographic analysis (Hakimi et al., 2012).
• Creation of Substituted Furans : A unique application involves the use of N,N-substituted imidazo[1,5-a]pyridine carbenes in organic synthesis, leading to the creation of fully substituted furans through a tandem nucleophilic addition and [3 + 2]-cycloaddition process (Pan et al., 2010).
• Stable N-heterocyclic Carbenes : Imidazo[1,5-a]pyridine serves as a versatile architecture for generating stable N-heterocyclic carbenes, which are crucial in various chemical reactions and synthesis processes (Alcarazo et al., 2005).

Photophysical and Biological Applications

• Fluorescent Probes : Imidazo[1,5-a]pyridine-based fluorophores have been synthesized and studied as potential cell membrane probes. Their compact shape and photophysical properties make them suitable for monitoring cellular health and exploring biochemical pathways (Renno et al., 2022).
• Synthesis of Oxopyrimidines and Thiopyrimidines : The compound has been used in synthesizing various derivatives like oxopyrimidines and thiopyrimidines, which have been evaluated for their antibacterial and antifungal activities, showcasing its potential in pharmaceutical research (Ladani et al., 2009).
• Preparation of Imidazo[1,5-a]pyridine Derivatives : There has been research on the formation of imidazo[1,5-a]pyridine derivativesthrough various synthetic methods. These derivatives have potential applications in diverse fields, such as pharmaceuticals and agrochemicals, due to their unique structural and functional properties (Palacios et al., 1995).

Environmental and Green Chemistry Applications

• Natural Aldehyde Extraction and Fluorophore Synthesis : Imidazo[1,5-a]pyridine derivatives have been synthesized using extracts of natural aldehydes. These fluorophores show promise for use in various applications, including pharmaceuticals and electronic devices, due to their environmentally friendly synthesis process (Volpi et al., 2018).

Advanced Material Science Applications

• Versatile Architectural Platform : The imidazo[1,5-a]pyridine structure serves as a versatile platform in material science for the creation of stable N-heterocyclic carbenes, which are essential in the synthesis of various advanced materials (Alcarazo et al., 2005).

Mechanism of Action

Target of Action

Imidazo[1,5-a]pyridines are a significant structural component of a large number of agrochemicals and pharmaceuticals . .

Mode of Action

Imidazo[1,5-a]pyridines are generally synthesized through various transformations, including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .

Biochemical Pathways

Imidazo[1,5-a]pyridines are known to be involved in a wide range of applications in medicinal chemistry .

Safety and Hazards

Imidazo[1,5-a]pyridine-1-carbaldehyde is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation and serious eye damage/eye irritation. Specific target organ toxicity can occur after a single exposure, with the respiratory system being a potential target.

Biochemical Analysis

Biochemical Properties

Imidazo[1,5-a]pyridine-1-carbaldehyde plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to participate in oxidative cyclization and transannulation reactions, which are essential for the synthesis of complex organic molecules . The compound’s interactions with enzymes often involve oxidative dehydrogenation processes, where it facilitates the removal of hydrogen atoms, thereby altering the enzyme’s activity .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can induce cell apoptosis via the p53/Bax mitochondrial apoptotic pathway, leading to reduced cell viability . Additionally, it can promote cellular senescence by elevating reactive oxygen species (ROS) levels, which in turn affects cell proliferation and oxidative stress responses .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. The compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It has been found to participate in dual oxidative amination of C(sp3)-H bonds, which involves oxidative C-N couplings and oxidative dehydrogenation processes . These interactions are crucial for the compound’s role in various biochemical pathways and its overall biological activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under ambient conditions, allowing for consistent results in in vitro and in vivo experiments . Prolonged exposure to certain conditions may lead to its degradation, affecting its efficacy and biological activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as reducing bacterial load in infection models . At higher doses, it may cause toxic or adverse effects, including potential impacts on the reproductive system . Understanding the dosage-dependent effects is crucial for determining the compound’s therapeutic window and safety profile.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into various metabolites. The compound’s role in oxidative cyclization and transannulation reactions highlights its importance in metabolic flux and the regulation of metabolite levels . These interactions are essential for its biological activity and therapeutic potential.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . Understanding these processes is crucial for optimizing the compound’s delivery and efficacy in therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization patterns that affect its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . These localization patterns are important for its role in cellular processes and its overall biological activity.